Cas no 81512-22-3 (4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)-)

81512-22-3 structure
Product name:4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)-
4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chlorophenyl)-3-[4-[2-(4-chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]phenyl]-1,3-thiazolidin-4-one
- Oprea1_358123
- 81512-22-3
- NSC305933
- NSC-305933
- 2-(4-chlorophenyl)-3-{4-[2-(4-chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]phenyl}-1,3-thiazolidin-4-one
- Oprea1_159946
- AG-690/11971011
- DTXSID20316716
- 4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)-
-
- Inchi: InChI=1S/C24H18Cl2N2O2S2/c25-17-5-1-15(2-6-17)23-27(21(29)13-31-23)19-9-11-20(12-10-19)28-22(30)14-32-24(28)16-3-7-18(26)8-4-16/h1-12,23-24H,13-14H2
- InChI Key: MEGXGLUSWZXYLW-UHFFFAOYSA-N
- SMILES: C1C(=O)N(C(S1)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)N4C(SCC4=O)C5=CC=C(C=C5)Cl
Computed Properties
- Exact Mass: 500.019
- Monoisotopic Mass: 500.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 91.2Ų
Experimental Properties
- Density: 1.463
- Boiling Point: 841.9°C at 760 mmHg
- Flash Point: 462.9°C
- Refractive Index: 1.701
- PSA: 91.22000
- LogP: 6.68060
4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)- Related Literature
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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